Cas no 1030296-26-4 (Ethanol, 2-[(1,2,2-trimethylpropyl)amino]-)

• Product Name: Ethanol, 2-[(1,2,2-trimethylpropyl)amino]-
• CAS No: 1030296-26-4
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5176097
• Update Time: 2026-03-04

Ethanol, 2-[(1,2,2-trimethylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(1,2,2-trimethylpropyl)amino]-

• Inchi： 1S/C8H19NO/c1-7(8(2,3)4)9-5-6-10/h7,9-10H,5-6H2,1-4H3
• InChI Key： NPMDESBOOBJXIP-UHFFFAOYSA-N
• SMILES： C(O)CNC(C)C(C)(C)C

Additional information on Ethanol, 2-[(1,2,2-trimethylpropyl)amino]-

Ethanol, 2-[(1,2,2-trimethylpropyl)amino]- (CAS No. 1030296-26-4): A Comprehensive Overview

Ethanol, 2-[(1,2,2-trimethylpropyl)amino]-, identified by the chemical abstracts service number CAS No. 1030296-26-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in various scientific and industrial domains.

The molecular structure of Ethanol, 2-[(1,2,2-trimethylpropyl)amino]- consists of an ethanol backbone modified with a (1,2,2-trimethylpropyl)amino group. This specific configuration imparts distinct chemical characteristics that make it a valuable intermediate in synthetic chemistry. The presence of the tertiary amine group enhances its reactivity, making it a useful building block for the synthesis of more complex molecules.

In the context of pharmaceutical research, this compound has been explored for its potential role in drug development. Its structural features suggest that it may serve as a precursor for the synthesis of novel therapeutic agents. Recent studies have highlighted its utility in the preparation of bioactive molecules that exhibit promising pharmacological properties. For instance, researchers have investigated its incorporation into drug candidates targeting neurological disorders, where its ability to interact with biological targets could be leveraged to develop innovative treatments.

The (1,2,2-trimethylpropyl)amino group is particularly noteworthy due to its steric and electronic properties. This moiety can influence the solubility and metabolic stability of drug molecules, making it a critical factor in optimizing pharmacokinetic profiles. The flexibility offered by this group allows for diverse functionalization strategies, enabling chemists to tailor the compound's properties for specific applications.

Advances in computational chemistry have further enhanced the understanding of Ethanol, 2-[(1,2,2-trimethylpropyl)amino]-. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the design of more effective drug candidates. These simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may be exploited to improve binding affinity and selectivity.

Industrial applications of this compound are also emerging. Its reactivity and structural versatility make it a valuable intermediate in the production of specialty chemicals and fine materials. For example, it has been utilized in the synthesis of polymers and coatings where specific functional groups are required to achieve desired material properties.

The safety and handling of Ethanol, 2-[(1,2,2-trimethylpropyl)amino]- are crucial considerations in both laboratory and industrial settings. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to ensure safe handling. Good laboratory practices (GLP) and industrial hygiene guidelines recommend appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

Environmental impact assessments have also been conducted to evaluate the ecological footprint of this compound. Studies indicate that when disposed of properly, it does not pose significant risks to aquatic or terrestrial ecosystems. However, responsible waste management practices should always be followed to minimize environmental impact.

The future prospects for Ethanol, 2-[(1,2,2-trimethylpropyl)amino]- are promising. Ongoing research continues to uncover new applications and synthetic pathways that could expand its utility in pharmaceuticals and materials science. Collaborative efforts between academic institutions and industry partners are likely to drive innovation in this field.

In conclusion,Ethanol, 2-[(1,2,2-trimethylpropyl)amino]- (CAS No. 1030296-26-4) is a versatile compound with significant potential in both research and industrial applications. Its unique structural features and reactivity make it a valuable tool for chemists and pharmacologists alike. As scientific understanding advances，this compound will undoubtedly continue to play a pivotal role in shaping the future of chemical and pharmaceutical innovation.